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Introduction
GIGA-564 is a third-generation, fully human IgG1 monoclonal antibody targeting the Cytotoxic

T-Lymphocyte-Associated Protein 4 (CTLA-4).[1][2] Unlike traditional anti-CTLA-4 antibodies

such as ipilimumab, which primarily function through checkpoint blockade, GIGA-564 has been

engineered to exhibit minimal blocking of the CTLA-4 interaction with its B7 ligands (CD80 and

CD86).[1][3][4] Its primary mechanism of action is the potent and selective depletion of

regulatory T cells (Tregs) within the tumor microenvironment (TME) through an enhanced Fc-

receptor (FcR)-mediated effector function.[1][3][4] This novel approach aims to deliver superior

anti-tumor activity while mitigating the immune-related adverse events commonly associated

with first-generation anti-CTLA-4 therapies.[1][3][5] Preclinical studies have demonstrated

promising results, with GIGA-564 showing enhanced efficacy and a more favorable safety

profile compared to ipilimumab in murine models.[3][5]

Mechanism of Action: Signaling Pathway
GIGA-564's unique mechanism of action focuses on the depletion of intratumoral Tregs, which

are highly expressive of CTLA-4 and suppress the anti-tumor immune response. By binding to
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CTLA-4 on these Tregs, GIGA-564's Fc region engages with Fc receptors on effector immune

cells (e.g., natural killer cells, macrophages), leading to antibody-dependent cell-mediated

cytotoxicity (ADCC) of the Tregs. This localized depletion of Tregs within the TME unleashes

the activity of cytotoxic T lymphocytes (CTLs), enabling them to effectively target and eliminate

cancer cells.
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GIGA-564 Signaling Pathway
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GIGA-564 In Vivo Efficacy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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